5-Fluoro-2-(piperidin-3-yloxy)pyrimidine dihydrochloride
Overview
Description
Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, 2-chloro-5-fluoro-4- (4-fluorophenyl)pyrimidine undergoes a Suzuki coupling reaction in the presence of (4-fluorophenyl)boronic acid triphenylphosphine, and palladium (II) acetate catalyst .Scientific Research Applications
Cancer Treatment
5-Fluoro-2-(piperidin-3-yloxy)pyrimidine dihydrochloride: is a fluorinated pyrimidine derivative, which has been studied for its potential in cancer treatment. Fluorinated pyrimidines like 5-Fluorouracil (5-FU) are widely used in chemotherapy, treating over 2 million cancer patients annually . The compound under discussion may serve as a precursor or an analog in the synthesis of new anticancer agents, leveraging the unique properties of fluorine atoms to disrupt cancer cell metabolism and replication.
Medicinal Chemistry
In medicinal chemistry, the compound’s structure can be utilized to design novel drugs. Its piperidine moiety is a common feature in many pharmaceuticals, indicating its significance in drug development . The fluorine atom’s high electronegativity and the ability to form stable C–F bonds make it a valuable addition to medicinal compounds, potentially enhancing their efficacy and stability.
Biological Studies
The compound’s role in biological studies is linked to its influence on nucleic acid dynamics and structure. It can be used to prepare RNA and DNA analogs for biophysical and mechanistic studies, providing insights into how such modifications affect biological processes .
Pharmacological Research
5-Fluoro-2-(piperidin-3-yloxy)pyrimidine dihydrochloride: may have applications in pharmacological research due to the piperidine ring’s prevalence in pharmacologically active compounds. Research on piperidine derivatives has shown a wide range of pharmacological activities, suggesting that this compound could be a valuable target for synthesizing new drugs with diverse therapeutic effects .
Biotechnology
In biotechnology, the compound could be used in the synthesis of biologically active piperidines. These synthetic efforts are crucial for the discovery and evaluation of potential drugs containing the piperidine moiety, which is a key structural component in many alkaloids and pharmaceuticals .
Materials Science
The compound’s potential in materials science stems from its chemical properties, which could be exploited in the development of new materials with specific desired characteristics. The fluorine atom’s properties, such as its small size and strong bond formation, could contribute to the creation of materials with unique physical and chemical properties .
Environmental Science
Lastly, the environmental applications of 5-Fluoro-2-(piperidin-3-yloxy)pyrimidine dihydrochloride could involve studies on its degradation, toxicity, and impact on ecosystems. Understanding its environmental fate is essential for assessing the risks associated with its use and disposal .
Safety and Hazards
properties
IUPAC Name |
5-fluoro-2-piperidin-3-yloxypyrimidine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FN3O.2ClH/c10-7-4-12-9(13-5-7)14-8-2-1-3-11-6-8;;/h4-5,8,11H,1-3,6H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABCGWOYMGOEPDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)OC2=NC=C(C=N2)F.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14Cl2FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-(piperidin-3-yloxy)pyrimidine dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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